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An In-depth Technical Guide to the Physicochemical Properties of 3-Allyl-1,5-naphthyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract
The 1,5-naphthyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, with

derivatives exhibiting a wide array of biological activities, including roles as kinase inhibitors

and antimicrobial agents. This technical guide provides a comprehensive overview of the

physicochemical properties of a specific derivative, 3-Allyl-1,5-naphthyridine. The strategic

placement of the versatile allyl functional group on the stable 1,5-naphthyridine core presents a

unique platform for further chemical modification and drug development. This document serves

as a vital resource for researchers, offering in-depth analysis of the compound's structural,

physical, and chemical characteristics, alongside detailed experimental protocols for its

characterization.

Introduction: The Significance of the 1,5-
Naphthyridine Core
Naphthyridines, a class of diazanaphthalenes composed of two fused pyridine rings, have

garnered significant interest in medicinal chemistry due to their diverse and potent biological

activities. Among the six possible isomers, the 1,5-naphthyridine scaffold is a cornerstone for

the development of novel therapeutics. Derivatives have been identified as potent inhibitors of
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TGF-β type I receptor (ALK5), crucial in cell growth and differentiation, and as topoisomerase

inhibitors, vital in cancer therapy. The synthetic accessibility of the 1,5-naphthyridine ring

system, often through classic reactions like the Skraup or Gould-Jacobs synthesis, further

enhances its appeal as a foundational structure in drug discovery campaigns.

The subject of this guide, 3-Allyl-1,5-naphthyridine, is a key building block for chemical

synthesis. Its importance lies in the allyl group, a versatile functional handle for a variety of

chemical transformations, including cross-coupling reactions, additions, and oxidations.

Understanding the fundamental physicochemical properties of this molecule is paramount for

its effective utilization in the synthesis of more complex, biologically active compounds.

Molecular Structure and Identification
A thorough understanding of the molecular structure is the foundation for interpreting its

chemical behavior and properties.

Molecular Structure of 3-Allyl-1,5-naphthyridine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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